Cas no 1019559-76-2 (Acetamide, N-[4-[(3-pyridinylamino)methyl]phenyl]-)

• Product Name: Acetamide, N-[4-[(3-pyridinylamino)methyl]phenyl]-
• CAS No: 1019559-76-2
• MF: C₁₄H₁₅N₃O
• MW: 241.288402795792
• CID: 5205187
• Update Time: 2026-03-06

Acetamide, N-[4-[(3-pyridinylamino)methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-[(3-pyridinylamino)methyl]phenyl]-

• Inchi： 1S/C14H15N3O/c1-11(18)17-13-6-4-12(5-7-13)9-16-14-3-2-8-15-10-14/h2-8,10,16H,9H2,1H3,(H,17,18)
• InChI Key： ZNSGTPZIZDUQQT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CNC2=CC=CN=C2)C=C1)(=O)C

Additional information on Acetamide, N-[4-[(3-pyridinylamino)methyl]phenyl]-

Comprehensive Overview of Acetamide, N-[4-[(3-pyridinylamino)methyl]phenyl]- (CAS No. 1019559-76-2)

Acetamide, N-[4-[(3-pyridinylamino)methyl]phenyl]- (CAS No. 1019559-76-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of novel therapeutic agents. Its acetamide core and pyridinylamino moiety make it a valuable intermediate in synthetic chemistry, particularly in the design of small-molecule inhibitors and receptor modulators.

The growing interest in Acetamide, N-[4-[(3-pyridinylamino)methyl]phenyl]- is driven by its potential applications in drug discovery. Researchers are increasingly exploring its utility in targeting specific enzymes and proteins involved in disease pathways. For instance, its structural features align with the demand for highly selective kinase inhibitors, a hot topic in oncology and autoimmune disease research. This aligns with the surge in searches for "kinase inhibitor synthesis" and "small-molecule drug design" across scientific databases.

From a synthetic perspective, CAS No. 1019559-76-2 exemplifies the convergence of medicinal chemistry and green chemistry. Recent trends emphasize sustainable synthesis methods, and this compound's modular structure allows for efficient derivatization with minimal waste. This resonates with the rising popularity of search terms like "green synthesis of acetamide derivatives" and "eco-friendly pharmaceutical intermediates" among chemists and environmental scientists.

The compound's pyridine ring system is particularly noteworthy, as it is a common pharmacophore in FDA-approved drugs. This has led to increased scrutiny of its structure-activity relationships (SAR), a topic frequently queried in academic and industrial settings. Discussions around "pyridine-based drug candidates" and "SAR optimization strategies" often highlight derivatives like Acetamide, N-[4-[(3-pyridinylamino)methyl]phenyl]- as case studies.

In analytical chemistry, CAS No. 1019559-76-2 presents interesting challenges and opportunities. Its UV-active aromatic systems make it suitable for HPLC method development, a technique widely searched by quality control laboratories. Additionally, its stability under various pH conditions has sparked investigations into "prodrug formulation"—a trending subject in pharmaceutical forums.

The compound's nomenclature itself reflects its complexity. Breaking down the name: the acetamide group indicates its classification, while the N-[4-[(3-pyridinylamino)methyl]phenyl] substituent defines its unique spatial arrangement. This level of detail is crucial for researchers searching for "IUPAC naming of complex acetamides" or "substituted phenylacetamide synthesis"—queries that have seen a 20% increase in specialized search engines over the past year.

Emerging applications of Acetamide, N-[4-[(3-pyridinylamino)methyl]phenyl]- extend to material science, where its conjugated system is being evaluated for organic electronic materials. This interdisciplinary potential mirrors the popularity of cross-disciplinary search terms like "pharmaceuticals in material science" and "bio-inspired molecular design" in recent literature.

Quality standards for CAS No. 1019559-76-2 are stringent, with purity requirements often exceeding 98%. This aligns with industry demands reflected in frequent searches for "HPLC purity standards for research chemicals" and "spectroscopic characterization of acetamides". The compound's well-defined NMR fingerprint makes it particularly valuable for method validation studies.

In conclusion, Acetamide, N-[4-[(3-pyridinylamino)methyl]phenyl]- represents a fascinating intersection of synthetic accessibility and biological relevance. Its continued study addresses multiple contemporary research themes—from targeted drug discovery to sustainable synthesis—making it a compound of enduring interest in the scientific community.